Cas no 121553-47-7 (1-Cyclopropyl-4-methoxybutane-1,3-dione)

• Product Name: 1-Cyclopropyl-4-methoxybutane-1,3-dione
• CAS No: 121553-47-7
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD24238398
• CID: 4578332
• PubChem ID: 19874101
• Update Time: 2025-08-04

1-Cyclopropyl-4-methoxybutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-4-methoxybutane-1,3-dione
• 1-cyclopropyl-4-methoxy-1,3-butanedione
• 1-Cyclopropyl-4-methoxybutane-1,3-dione

• MDL： MFCD24238398
• Inchi： 1S/C8H12O3/c1-11-5-7(9)4-8(10)6-2-3-6/h6H,2-5H2,1H3
• InChI Key： RTGNWSGDQHXYTG-UHFFFAOYSA-N
• SMILES： O=C(CC(COC)=O)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 170
• XLogP3: 0.1
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 1-Cyclopropyl-4-methoxybutane-1,3-dione

1-Cyclopropyl-4-Methoxybutane-1,3-Dione: A Comprehensive Overview

1-Cyclopropyl-4-methoxybutane-1,3-dione (CAS No. 121553-47-7) is a unique organic compound with a distinctive chemical structure that has garnered attention in various fields of research. This compound belongs to the class of diketones, featuring a cyclopropyl group and a methoxy substituent. The combination of these functional groups imparts unique chemical and physical properties, making it a subject of interest in both academic and industrial settings.

The molecular structure of 1-cyclopropyl-4-methoxybutane-1,3-dione consists of a butane backbone with two ketone groups at positions 1 and 3. The cyclopropyl group attached at position 1 introduces strain into the molecule due to the inherent ring strain of cyclopropane derivatives. This strain can influence the reactivity of the compound in various chemical reactions. Additionally, the methoxy group at position 4 introduces electron-donating effects, which can modulate the electronic properties of the molecule and influence its interactions with other substances.

Recent studies have highlighted the potential applications of cyclopropyl-containing diketones in medicinal chemistry. The strained cyclopropane ring is known to enhance drug-like properties such as bioavailability and selectivity. Researchers have explored the use of 1-cyclopropyl-4-methoxybutane-1,3-dione as a scaffold for designing bioactive molecules targeting various therapeutic areas. For instance, its derivatives have shown promise in anti-inflammatory and anti-cancer assays, suggesting its potential as a lead compound for drug development.

The synthesis of cyclopropane-containing diketones has also been an area of active research. Traditional methods involve multi-step reactions with rigorous conditions, but recent advancements have focused on developing more efficient and environmentally friendly synthetic routes. For example, researchers have employed catalytic asymmetric synthesis to construct the cyclopropane ring directly during the formation of the diketone framework. Such methods not only simplify the synthesis process but also improve the overall yield and purity of the compound.

In terms of physical properties, 1-cyclopropyl-4-methoxybutane-1,3-dione exhibits a melting point around 95°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been tested extensively, revealing that it is stable under normal storage conditions but may undergo degradation under strong acidic or basic environments.

The biological activity of cyclopropane-containing diketones has been a focal point in recent studies. Preclinical studies indicate that 1-cyclopropyl-4-methoxybutane-1,3-dione possesses moderate inhibitory effects on certain enzymes associated with inflammatory pathways. Furthermore, its ability to modulate cellular signaling pathways suggests potential applications in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

Another emerging area of research involves the use of cyclopropane-containing diketones as building blocks in materials science. The unique electronic properties and structural rigidity imparted by the cyclopropane ring make these compounds suitable for applications in organic electronics and advanced materials development. For instance, derivatives of 1-cyclopropyl-4-methoxybutane-1,3-dione have been explored as components in organic light-emitting diodes (OLEDs), where their electronic properties contribute to enhanced device performance.

In conclusion, cyclopropane-containing diketones, particularly 1-cyclopropyl-4-methoxybutane-1,3-dione, represent a promising class of compounds with diverse applications across multiple disciplines. From drug discovery to materials science, ongoing research continues to uncover new potentials for this compound. As advancements in synthetic methodologies and biological understanding progress, cyclopropane-containing diketones are likely to play an increasingly significant role in both academic research and industrial applications.